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Compound of Interest

Compound Name:
6-Hydroxy-2-naphthaleneacetic

acid

Cat. No.: B029757 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of 6-Hydroxy-2-
naphthaleneacetic acid, a compound requiring careful handling due to its potential hazards.

Immediate Safety and Hazard Information
6-Hydroxy-2-naphthaleneacetic acid is classified with several hazards that necessitate

cautious handling and disposal. While a specific Safety Data Sheet (SDS) is not readily

available, GHS classifications for the compound indicate potential health risks.[1] The primary

hazards associated with this chemical and its close analogs are summarized below.
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Hazard Classification Description Precautionary Measures

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

Do not eat, drink, or smoke

when using this product. If

swallowed, seek medical

attention.

Skin Irritation (Category 2) Causes skin irritation.[1]

Wear protective gloves and

clothing. In case of skin

contact, wash with plenty of

water.

Serious Eye Irritation

(Category 2A)

Causes serious eye irritation.

[1]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.

Specific Target Organ Toxicity

(Single Exposure, Category 3)

May cause respiratory

irritation.[1]

Avoid breathing dust. Use only

in a well-ventilated area.

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 6-Hydroxy-2-naphthaleneacetic acid is to

treat it as hazardous chemical waste. Do not dispose of this chemical down the drain or in

regular solid waste.

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Nitrile gloves

Safety goggles or face shield

Laboratory coat

2. Waste Collection:

Solid Waste:
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Collect solid 6-Hydroxy-2-naphthaleneacetic acid waste, including contaminated items

like weigh boats, pipette tips, and gloves, in a designated hazardous waste container.[2]

The container must be made of a compatible material (e.g., a high-density polyethylene

pail) and have a secure, tight-fitting lid.[3][4]

Liquid Waste:

If the compound is in a solution, collect it in a designated, leak-proof hazardous waste

container for liquids.

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety (EHS) office.

3. Labeling:

Clearly label the hazardous waste container with the following information:[3][4]

The words "HAZARDOUS WASTE"

The full chemical name: "6-Hydroxy-2-naphthaleneacetic acid"

The concentration and composition of the waste

The date accumulation started

The associated hazards (e.g., "Irritant," "Harmful if Swallowed")

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[4]

Ensure the storage area is away from drains and incompatible materials.

5. Disposal Request:

Once the container is full or ready for disposal, contact your institution's EHS or hazardous

waste management office to arrange for pickup.
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Follow their specific procedures for waste manifest and collection.

6. Spill Cleanup:

In the event of a small spill:

Wearing appropriate PPE, absorb the spill with an inert material such as sand or

vermiculite.

Sweep up the absorbed material and place it in the designated hazardous waste

container.

Clean the spill area with soap and water.

For larger spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxy-2-naphthaleneacetic acid and associated waste.
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Start: Generation of
6-Hydroxy-2-naphthaleneacetic acid waste

Identify Waste Type

Solid Waste
(e.g., powder, contaminated consumables)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a labeled, sealed
solid hazardous waste container

Collect in a labeled, sealed
liquid hazardous waste container

Store in designated Satellite
Accumulation Area

Arrange for pickup by
EHS/Hazardous Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 6-Hydroxy-2-naphthaleneacetic acid.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the most current Safety Data Sheet for the chemicals

you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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